2-{1-[(5-methyl-2-furyl)methyl]-2-piperidinyl}pyridine

• IUPAC Name: 2-[1-[(5-methylfuran-2-yl)methyl]piperidin-2-yl]pyridine
• InChI: InChI=1S/C16H20N2O/c1-13-8-9-14(19-13)12-18-11-5-3-7-16(18)15-6-2-4-10-17-15/h2,4,6,8-10,16H,3,5,7,11-12H2,1H3
• InChI Key: RLDRDPLBQAZELB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCCCC2C3=CC=CC=N3
• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol

Description

2-{1-[(5-methyl-2-furyl)methyl]-2-piperidinyl}pyridine, also known as MFMP, is a synthetic compound that has been studied for its potential use as a therapeutic agent. It belongs to the class of compounds known as pyridine derivatives, which have been shown to have a variety of biological activities. In

Scientific Research Applications

2-{1-[(5-methyl-2-furyl)methyl]-2-piperidinyl}pyridine has been studied for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and depression. In animal models of these diseases, this compound has been shown to improve cognitive function, reduce motor deficits, and alleviate depressive symptoms. The underlying mechanisms of these effects are not fully understood, but it is thought that this compound may act on neurotransmitter systems in the brain, such as the cholinergic and dopaminergic systems.

Mechanism of Action

The exact mechanism of action of 2-{1-[(5-methyl-2-furyl)methyl]-2-piperidinyl}pyridine is not well understood, but it is thought to involve modulation of neurotransmitter systems in the brain. This compound has been shown to increase levels of acetylcholine and dopamine in certain brain regions, which may contribute to its cognitive and motor-enhancing effects. Additionally, this compound may exert antioxidant and anti-inflammatory effects, which could also contribute to its therapeutic potential.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter systems, this compound has been shown to have other biochemical and physiological effects. For example, this compound has been shown to increase the expression of certain genes involved in neuroprotection and synaptic plasticity. Additionally, this compound has been shown to reduce oxidative stress and inflammation in the brain, which could be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-{1-[(5-methyl-2-furyl)methyl]-2-piperidinyl}pyridine as a research tool is its relatively low toxicity and good solubility in water and organic solvents. This makes it suitable for use in cell culture and animal studies. However, one limitation of this compound is its relatively short half-life in the body, which could limit its therapeutic potential.

Future Directions

There are several potential future directions for research on 2-{1-[(5-methyl-2-furyl)methyl]-2-piperidinyl}pyridine. One area of interest is the development of more potent and selective derivatives of this compound that could be used as therapeutic agents. Additionally, further studies are needed to elucidate the exact mechanisms of action of this compound and to determine its potential for use in the treatment of various diseases. Finally, studies on the pharmacokinetics and pharmacodynamics of this compound in humans are needed to determine its safety and efficacy as a therapeutic agent.

Synthesis Methods

The synthesis of 2-{1-[(5-methyl-2-furyl)methyl]-2-piperidinyl}pyridine involves several steps, including the reaction of 2-pyridinecarboxaldehyde with methylamine, followed by the addition of 5-methylfurfural and piperidine. The final product is obtained through purification and isolation using column chromatography. The purity and yield of this compound can be improved by optimizing the reaction conditions and purification methods.